![molecular formula C15H15FO3 B3937126 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene](/img/structure/B3937126.png)
1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene
Overview
Description
1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene, also known as FMEB, is a synthetic compound that belongs to the family of benzene derivatives. This compound has gained significant attention in the scientific community due to its potential applications in the field of medicinal chemistry. FMEB has been found to possess various biological activities such as anti-inflammatory, anti-cancer, and anti-oxidant properties.
Mechanism of Action
The mechanism of action of 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene is not fully understood. However, it has been proposed that 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene exerts its biological activities by modulating various signaling pathways. 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has been shown to activate the AMP-activated protein kinase (AMPK) pathway, which plays a crucial role in regulating cellular energy homeostasis. 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has also been found to inhibit the NF-κB pathway, which is involved in the regulation of various inflammatory genes.
Biochemical and Physiological Effects:
1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has been found to possess various biochemical and physiological effects. It has been shown to reduce the levels of pro-inflammatory cytokines such as TNF-α and IL-6. 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has been shown to scavenge free radicals and inhibit lipid peroxidation, which makes it a potential candidate for the treatment of oxidative stress-related diseases.
Advantages and Limitations for Lab Experiments
1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has also been found to possess low toxicity, which makes it a suitable candidate for in vitro and in vivo studies. However, there are some limitations to the use of 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene in lab experiments. The mechanism of action of 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene is not fully understood, which makes it difficult to interpret the results of experiments. Moreover, 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has been found to be unstable under certain conditions, which can affect the reproducibility of experiments.
Future Directions
There are several future directions for research on 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene. One area of interest is the development of 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene-based drugs for the treatment of inflammatory diseases and cancer. Another area of interest is the identification of the molecular targets of 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene and the elucidation of its mechanism of action. Moreover, the development of more stable analogs of 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene could improve the reproducibility of experiments. Overall, 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has significant potential for the development of novel drugs for the treatment of various diseases.
Scientific Research Applications
1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has been extensively studied for its potential applications in the field of medicinal chemistry. It has been found to possess anti-inflammatory, anti-cancer, and anti-oxidant properties. 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which play a crucial role in the pathogenesis of various inflammatory diseases. 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has also been found to induce apoptosis in cancer cells by activating the caspase pathway. Moreover, 1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene has been shown to scavenge free radicals and inhibit lipid peroxidation, which makes it a potential candidate for the treatment of oxidative stress-related diseases.
properties
IUPAC Name |
1-fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15FO3/c1-17-12-6-8-13(9-7-12)18-10-11-19-15-5-3-2-4-14(15)16/h2-9H,10-11H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LBYHXWJDUOFJRL-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)OCCOC2=CC=CC=C2F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15FO3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
262.28 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Fluoro-2-[2-(4-methoxyphenoxy)ethoxy]benzene | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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